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Compound of Interest

Compound Name: Myriceric acid C

Cat. No.: B239953

Essential Safety and Handling Guide for Myristic
Acid
Disclaimer: The information provided is based on the assumption that "Myriceric acid C" is a

typographical error for "Myristic acid.” No scientific literature or safety data sheets were found
for a compound named "Myriceric acid C." All following information pertains to Myristic acid.

This guide provides essential safety and logistical information for the handling and disposal of
Myristic acid in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to minimize
exposure and ensure safety when handling Myristic acid. The following table summarizes the
recommended PPE based on various safety data sheets.
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Protection Type Equipment Specification Source
) Safety goggles with Conforming to EN 166
Eye/Face Protection ] )
side shields (EU) or NIOSH (US)

] ] Chemical-resistant
Skin Protection
gloves

Nitrile rubber, >0.11
mm thickness,
(2]

breakthrough time

>480 minutes

Long-sleeved clothing,
Protective clothing chemical-resistant

apron

[3]

) ) Dust mask or
Respiratory Protection )
respirator

NIOSH-approved

N100 or CEN-

approved FFP3 1]
particulate respirators

in case of dust

formation

Physical and Chemical Properties

Understanding the physical and chemical properties of Myristic acid is fundamental to its safe

handling and storage.
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Property Value Source
Appearance White, waxy solid [4]
Molecular Formula C14H2802 [4]
Melting Point 52 -58.5°C (125.6 - 137.3 °F) [31[5]
Boiling Point > 300 °C (572 °F) [5]
Flash Point >110 °C (> 230 °F) [6]
Solubility Insoluble in water

o Strong oxidizing agents,
Incompatibilities ] [5][6]
bases, reducing agents

Operational Plan for Handling Myristic Acid

A systematic approach to handling Myristic acid from receipt to disposal is crucial for laboratory
safety and operational efficiency.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[5][7]
 Recommended storage is in a refrigerator.[1]

o Keep away from incompatible materials such as strong oxidizing agents.[5]

o Ensure the storage area has an eyewash station and a safety shower readily accessible.[3]
2. Handling and Use:

o Handle in a well-ventilated area, preferably in a laboratory fume hood to minimize dust and
aerosol formation.[1]

e Avoid contact with skin, eyes, and clothing.[3][8]
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Do not breathe in dust.[6]
Wear appropriate PPE as detailed in the table above.
Wash hands thoroughly after handling.[5]
Do not eat, drink, or smoke in the handling area.[5]
. Accidental Spills:
In case of a spill, evacuate unnecessary personnel from the area.[5]
Wear appropriate PPE, including respiratory protection.

For minor spills, sweep up the solid material, avoiding dust generation, and place it in a
suitable, labeled container for disposal.[7]

Clean the spill area thoroughly with soap and water.[7]

For major spills, alert emergency responders.[8]

Prevent the spilled material from entering drains or waterways.[1][5]
. Disposal:

Dispose of waste Myristic acid and contaminated materials in accordance with local, state,
and federal regulations.[8]

Do not dispose of it with household garbage or allow it to reach the sewage system.[9]
Contaminated packaging should be handled in the same way as the substance itself.[2]

Visualizing the Workflow

The following diagram illustrates the standard operational workflow for handling Myristic acid in
a laboratory setting.
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Myristic Acid Handling Workflow

1. Receiving and Inspection

'

2. Secure Storage
(Cool, Dry, Ventilated)

l

3. Safe Handling
(Fume Hood, PPE)

l

4. Experimental Use Accidental Spill

'

5. Waste Disposal
(Follow Regulations)

Click to download full resolution via product page
Caption: A flowchart of the safe handling workflow for Myristic acid.

PPE Selection Guide

This diagram outlines the decision-making process for selecting the appropriate level of
personal protective equipment.
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PPE Selection Guide for Myristic Acid

Start: Handling Myristic Acid

Is there a risk of dust
or aerosol formation?

High Risk: Low Risk:

- Weighing - Handling in solution
- Vigorous mixing - Closed system

Required PPE: .
_ Safety Goggles Required PPE:
- Safety Goggles
- Gloves
- Gloves
- Lab Coat Lab Coat
- Dust Mask/Respirator

Click to download full resolution via product page

Caption: A decision tree for selecting appropriate PPE when handling Myristic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Myriceric
acid C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b239953#personal-protective-equipment-for-handling-
myriceric-acid-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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